1-(2-bromobenzoyl)-4-(4-methoxy-2-nitrophenyl)piperazine

• IUPAC Name: (2-bromophenyl)-[4-(4-methoxy-2-nitrophenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C18H18BrN3O4/c1-26-13-6-7-16(17(12-13)22(24)25)20-8-10-21(11-9-20)18(23)14-4-2-3-5-15(14)19/h2-7,12H,8-11H2,1H3
• InChI Key: DPVGGFRRXHGCLL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)N2CCN(CC2)C(=O)C3=CC=CC=C3Br)[N+](=O)[O-]
• Molecular Formula: C18H18BrN3O4
• Molecular Weight: 420.3 g/mol

Description

1-(2-bromobenzoyl)-4-(4-methoxy-2-nitrophenyl)piperazine, also known as BZP-MNP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BZP-MNP is a piperazine derivative with a molecular formula of C20H19BrN4O4. It is a white to off-white crystalline powder that is soluble in organic solvents.

Mechanism of Action

The mechanism of action of 1-(2-bromobenzoyl)-4-(4-methoxy-2-nitrophenyl)piperazine is not fully understood. However, it is believed to exert its antimicrobial and antifungal effects by disrupting the cell membrane of microorganisms. 1-(2-bromobenzoyl)-4-(4-methoxy-2-nitrophenyl)piperazine has also been found to inhibit the activity of enzymes involved in the biosynthesis of DNA and RNA, which may contribute to its anticancer properties.
Biochemical and Physiological Effects:
1-(2-bromobenzoyl)-4-(4-methoxy-2-nitrophenyl)piperazine has been found to have low toxicity and minimal side effects in laboratory experiments. However, further studies are needed to determine its long-term effects on human health. 1-(2-bromobenzoyl)-4-(4-methoxy-2-nitrophenyl)piperazine has been found to be metabolized by the liver and excreted in the urine.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(2-bromobenzoyl)-4-(4-methoxy-2-nitrophenyl)piperazine in laboratory experiments is its high potency and efficacy against various microorganisms and cancer cells. However, one of the limitations is its high cost and the need for specialized equipment and expertise to synthesize and handle the compound.

Future Directions

There are several future directions for research on 1-(2-bromobenzoyl)-4-(4-methoxy-2-nitrophenyl)piperazine. One area of interest is the development of novel drug delivery systems that can enhance the efficacy and specificity of 1-(2-bromobenzoyl)-4-(4-methoxy-2-nitrophenyl)piperazine in targeting cancer cells. Another area of interest is the investigation of the mechanism of action of 1-(2-bromobenzoyl)-4-(4-methoxy-2-nitrophenyl)piperazine at the molecular level to gain a better understanding of its therapeutic potential. Additionally, further studies are needed to determine the long-term effects of 1-(2-bromobenzoyl)-4-(4-methoxy-2-nitrophenyl)piperazine on human health and its potential for clinical use.

Scientific Research Applications

1-(2-bromobenzoyl)-4-(4-methoxy-2-nitrophenyl)piperazine has been extensively studied for its potential therapeutic applications. It has been found to exhibit antimicrobial, antifungal, and anticancer properties. 1-(2-bromobenzoyl)-4-(4-methoxy-2-nitrophenyl)piperazine has been shown to inhibit the growth of various bacterial and fungal strains, including drug-resistant strains. In addition, 1-(2-bromobenzoyl)-4-(4-methoxy-2-nitrophenyl)piperazine has been found to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy.